Cas no 71711-53-0 ( )
structure
Product Name:
CAS No:71711-53-0
MF:C20H16N2O
MW:300.353844642639
CID:976660
PubChem ID:308382
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 5,6-dimethylbenzo[c]acridine-7-carboxamide
- 5,6-dimethyl-benzo[c]acridine-7-carboxylic acid amide
- 5,6-Dimethyl-benzo< c> acridin-7-carbonsaeureamid
- AC1L7CS8
- NSC209882
- DTXSID70308828
- 71711-53-0
- NSC-209882
-
-
- Inchi: 1S/C20H16N2O/c1-11-12(2)17-18(20(21)23)15-9-5-6-10-16(15)22-19(17)14-8-4-3-7-13(11)14/h3-10H,1-2H3,(H2,21,23)
- InChI Key: SQLBRZDBGZZCGT-UHFFFAOYSA-N
- SMILES: O=C(C1C2C=CC=CC=2N=C2C3C=CC=CC=3C(C)=C(C)C2=1)N
Computed Properties
- Exact Mass: 300.12638
- Monoisotopic Mass: 300.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 56Ų
Experimental Properties
- PSA: 55.98
- LogP: 4.95720
Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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